Cas no 2149602-08-2 (2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide 95+%)

2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide 95+% Chemical and Physical Properties
Names and Identifiers
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- 2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide 95+%
- 2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide
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- Inchi: 1S/C9H4BrF5O2/c10-3-6(16)4-1-2-5(11)8(7(4)12)17-9(13,14)15/h1-2H,3H2
- InChI Key: USYMJTXWGLOYMK-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(F)C(OC(F)(F)F)=C1F)CBr
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide 95+% Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | PS-14737-5mg |
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide |
2149602-08-2 | >90% | 5mg |
£46.00 | 2025-02-09 | |
Key Organics Ltd | PS-14737-10mg |
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide |
2149602-08-2 | >90% | 10mg |
£63.00 | 2025-02-09 | |
Apollo Scientific | PC502207-250mg |
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide |
2149602-08-2 | 95+% | 250mg |
£304.00 | 2025-02-21 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593130-250mg |
2-Bromo-1-(2,4-difluoro-3-(trifluoromethoxy)phenyl)ethan-1-one |
2149602-08-2 | 98% | 250mg |
¥2625 | 2023-04-14 | |
Key Organics Ltd | PS-14737-50mg |
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide |
2149602-08-2 | >90% | 50mg |
£102.00 | 2025-02-09 | |
Apollo Scientific | PC502207-1g |
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide |
2149602-08-2 | 95+% | 1g |
£904.00 | 2025-02-21 | |
Key Organics Ltd | PS-14737-100mg |
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide |
2149602-08-2 | >90% | 100mg |
£146.00 | 2025-02-09 | |
Key Organics Ltd | PS-14737-1mg |
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide |
2149602-08-2 | >90% | 1mg |
£37.00 | 2025-02-09 |
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide 95+% Related Literature
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
Additional information on 2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide 95+%
Comprehensive Overview of 2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide (CAS No. 2149602-08-2)
2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide (CAS No. 2149602-08-2) is a high-purity fluorinated organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With a purity of 95+%, this compound has garnered significant attention due to its unique structural properties, including the presence of difluoro and trifluoromethoxy groups, which enhance its reactivity and stability in various chemical applications.
The growing demand for fluorinated compounds in modern chemistry has positioned 2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide as a critical building block for drug discovery and material science. Researchers frequently search for "fluorinated phenacyl bromide applications" or "CAS 2149602-08-2 synthesis," reflecting its relevance in cutting-edge scientific endeavors. Its high purity ensures consistent performance in reactions, making it a preferred choice for laboratories and industrial-scale production.
One of the key advantages of this compound lies in its versatility. It serves as a precursor for synthesizing bioactive molecules and specialty chemicals, addressing trending topics such as "green chemistry alternatives" and "sustainable fluorination methods." The trifluoromethoxy group in particular contributes to improved metabolic stability in pharmaceutical candidates, a feature highly sought after in drug development pipelines.
From an analytical perspective, 2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide exhibits excellent compatibility with modern spectroscopic techniques, including NMR and HPLC. This aligns with the increasing focus on "quality control in chemical synthesis" and "advanced characterization techniques," which are frequently queried in academic and industrial research circles. The compound's well-defined structure (CAS No. 2149602-08-2) further facilitates its integration into automated synthesis platforms.
In material science, the compound's fluorine-rich architecture enables the development of high-performance polymers and electronic materials. Searches for "fluorine in material design" or "halogenated compound properties" often lead to discussions about derivatives of this phenacyl bromide. Its thermal stability and electronic effects make it valuable for creating coatings, adhesives, and specialty films with enhanced durability.
Handling and storage recommendations for 2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide follow standard protocols for organobromine compounds, with emphasis on moisture-sensitive properties. The 95+% purity grade ensures minimal impurities that could affect sensitive reactions, addressing common concerns about "reagent-grade chemical standards" in synthetic workflows. Proper storage conditions significantly extend its shelf life and maintain reactivity.
The future outlook for 2149602-08-2 remains promising, particularly in emerging fields like medicinal chemistry and catalysis. As researchers explore "next-generation fluorinated building blocks," this compound's balanced reactivity profile positions it as a valuable tool for innovative synthetic strategies. Its role in facilitating C-C bond formation reactions continues to expand its utility across multiple disciplines.
For procurement considerations, the high purity (95+%) specification of 2,4-Difluoro-3-(trifluoromethoxy)phenacyl bromide ensures batch-to-batch consistency, a critical factor for reproducible research outcomes. Analytical certificates typically include detailed characterization data, meeting the stringent requirements of pharmaceutical and advanced material applications where "chemical traceability" and "QC documentation" are paramount concerns.
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